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Compound of Interest

Compound Name: Tetraniliprole

Cat. No.: B1426447

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetraniliprole is a broad-spectrum insecticide belonging to the anthranilic diamide class (IRAC
Group 28).[1][2] It is a potent modulator of insect ryanodine receptors, exhibiting high efficacy
against a range of chewing and sucking pests, including lepidopteran larvae, coleopteran
larvae, aphids, and whiteflies.[2][3] This technical guide provides an in-depth overview of the
chemical structure and physicochemical properties of Tetraniliprole, along with detailed
experimental methodologies and a visualization of its mechanism of action.

Chemical Structure and Identification

Tetraniliprole is chemically identified as 1-(3-chloropyridin-2-yl)-N-[4-cyano-2-methyl-6-
(methylcarbamoyl)phenyl]-3-{[5-(trifluoromethyl)-2H-tetrazol-2-ylJmethyl}-1H-pyrazole-5-
carboxamide.[4][5]

Table 1: Chemical Identification of Tetraniliprole
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Identifier Value
1-(3-chloropyridin-2-yl)-N-[4-cyano-2-methyl-6-
methylcarbamoyl)phenyl]-3-{[5-

IUPAC Name ( Y yhphenyl-3-{|
(trifluoromethyl)-2H-tetrazol-2-yllmethyl}-1H-
pyrazole-5-carboxamide[4][5]

CAS Number 1229654-66-3[1][6]

Molecular Formula

C22H16CIF3N1002[6][7][8][¢]

Molecular Weight

544.88 g/mol [6][7]

Chemical Structure

lalt text

Physicochemical Properties

The physicochemical properties of Tetraniliprole are crucial for understanding its

environmental fate, bioavailability, and formulation development.

Table 2: Physicochemical Properties of Tetraniliprole

Property

Value

Experimental Protocol

Melting Point

228.4-230.1°C (Technical
Grade)[?]

OECD Guideline 102[10][11]
[12][13][14]

Water Solubility (20°C)

1.0 - 1.3 mg/L[1][15]

OECD Guideline 105[8][16][17]
[18]

Vapor Pressure (20°C)

2.4 x 108 torr (3.2 x 10=° Pa)
[1][15]

OECD Guideline 104[9][19][20]
[21][22]

Octanol-Water Partition
Coefficient (Log Kow) at 25°C

2.6 (pH 4 and 7), 1.9 (pH 9)[2]
[15]

OECD Guideline 117 (HPLC
Method)[23][24][25]

Dissociation Constant (pKa)

9.1[2][6][15]

OECD Guideline 112

Appearance

Beige, solid powder[2]

Visual Inspection
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Mechanism of Action: Ryanodine Receptor
Modulation

Tetraniliprole, like other diamide insecticides, exerts its insecticidal effect by selectively
activating insect ryanodine receptors (RyRs).[3][6][26] These receptors are ligand-gated
calcium channels located on the sarcoplasmic and endoplasmic reticulum of muscle and nerve
cells.[26] The binding of Tetraniliprole to a specific site on the insect RyR locks the channel in
an open state, leading to an uncontrolled release of calcium ions from intracellular stores into
the cytoplasm.[6][15][27] This disruption of calcium homeostasis results in muscle contraction,

paralysis, cessation of feeding, and ultimately, death of the insect.[2][6]
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Start: Water Solubility Determination
(OECD 105 - Flask Method)

Add excess Tetraniliprole
to purified water

:

Agitate at constant temperature
(e.g., 20°C) to reach equilibrium

Centrifuge or filter to
remove undissolved solid

Analyze concentration in
aqueous phase via HPLC

End: Determine
Water Solubility
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Start: QUEChERS for Pesticide Residue Analysis

Homogenize sample
(e.g., soil, water)

'

Vortex and Centrifuge

Vortex and Centrifuge

Analysis of the final extract
by LC-MS/MS or GC-MS/MS

End: Quantify Tetraniliprole Residues

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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